Cas no 866150-92-7 (2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid)

• Product Name: 2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid
• CAS No: 866150-92-7
• MF: C₁₃H₁₀ClFN₂O₄
• MW: 312.680905818939
• CID: 4557404
• Update Time: 2023-11-22

2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-({[3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)acetic acid
• 2-{[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}acetic acid
• 2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid

• Inchi： 1S/C13H10ClFN2O4/c1-6-10(13(20)16-5-9(18)19)12(17-21-6)11-7(14)3-2-4-8(11)15/h2-4H,5H2,1H3,(H,16,20)(H,18,19)
• InChI Key： KSAPQJAUMYTQMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(NCC(=O)O)=O)=C(C)ON=1)F

Computed Properties

• Exact Mass: 312.0313127 g/mol
• Monoisotopic Mass: 312.0313127 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.4
• Molecular Weight: 312.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives